Cas no 858118-49-7 (Methanone, (3-aminophenyl)-1H-pyrrolo[2,3-b]pyridin-3-yl-)

• Product Name: Methanone, (3-aminophenyl)-1H-pyrrolo[2,3-b]pyridin-3-yl-
• CAS No: 858118-49-7
• MF: C₁₄H₁₁N₃O
• MW: 237.256642580032
• CID: 663189
• PubChem ID: 57595726
• Update Time: 2025-04-19

Methanone, (3-aminophenyl)-1H-pyrrolo[2,3-b]pyridin-3-yl- Chemical and Physical Properties

Names and Identifiers

• Methanone, (3-aminophenyl)-1H-pyrrolo[2,3-b]pyridin-3-yl-
• (3-aminophenyl)-(1H-pyrrolo[2,3-b]pyridin-3-yl)methanone
• SCHEMBL856986
• (3-Aminophenyl)(1H-pyrrolo[2,3-b]pyridin-3-yl)methanone
• 858118-49-7
• AKOS013746095
• DTXSID80727268
• (3-amino-phenyl)-(1H-pyrrolo[2,3-b]pyridin-3-yl)-methanone
• IUDNXRKQECBOKJ-UHFFFAOYSA-N

• Inchi： 1S/C14H11N3O/c15-10-4-1-3-9(7-10)13(18)12-8-17-14-11(12)5-2-6-16-14/h1-8H,15H2,(H,16,17)
• InChI Key： IUDNXRKQECBOKJ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)N)C1=CNC2C1=CC=CN=2

Computed Properties

• Exact Mass: 237.090211983g/mol
• Monoisotopic Mass: 237.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 71.8Ų